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Compound of Interest

Compound Name: 4-Benzylbiphenyl
CAS No.: 613-42-3
Cat. No.: B1265654

Get Quote

\ J

4-Benzylbiphenyl, also known as 1-benzyl-4-phenylbenzene, is an aromatic hydrocarbon
featuring a biphenyl core structure substituted with a benzyl group.[1][2] Its structure is
foundational to a variety of more complex molecules.

Chemical Structure

Caption: Chemical structure of 4-Benzylbiphenyl.

Physicochemical Data

The physical and chemical properties of 4-Benzylbiphenyl are summarized below, providing
essential data for handling, storage, and experimental design.
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Property Value Source(s)
CAS Number 613-42-3 [2][3][4]
Molecular Formula CioH1s [2][4]
Molecular Weight 244.33 g/mol [4]
IUPAC Name 1-benzyl-4-phenylbenzene [2][5]
4-Phenyldiphenylmethane, p-
Synonyms , [2]
Benzylbiphenyl
White to almost white powder
Appearance [6]
or crystal
Melting Point 85-89 °C [31[7]
Boiling Point 285-286 °C (at 110 mmHg) [71[8]
Density ~1.043 g/cm3 [7]
Flash Point 208 °C [3][8]
Solubility Soluble in benzene. [8]
Store at room temperature in a
Storage dry, cool, and well-ventilated [6]1[8]

place.

Synthesis Methodologies

The synthesis of 4-Benzylbiphenyl and its derivatives often relies on modern cross-coupling
reactions, which offer high selectivity and yield. The diphenylmethane framework is a common
motif in various functional materials and bioactive compounds.[9]

Key Synthetic Routes

e Suzuki-Miyaura Coupling: This is a highly versatile and widely used palladium-catalyzed
cross-coupling reaction. For 4-Benzylbiphenyl, this can involve coupling a benzyl derivative
(like a benzyl halide or ester) with 4-biphenylboronic acid, or a biphenyl derivative with a
benzylboronic acid.[10][11] Recent advancements have enabled the use of benzyl esters
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(acetates, carbonates) as coupling partners, which can be conducted under an air
atmosphere, enhancing the practicality of the method.[9][12][13]

o Kumada Coupling: As the first nickel- or palladium-catalyzed cross-coupling reaction
developed, the Kumada coupling utilizes a Grignard reagent.[14] It provides a cost-effective
method for synthesizing unsymmetrical biaryls by coupling an aryl Grignard reagent with an
aryl halide.[14] This method is applicable for forming the C-C bond between the benzyl and
biphenyl moieties.

» Friedel-Crafts Reaction: A classical approach involves the acid-catalyzed benzylation of
biphenyl.[9] However, this method can suffer from limitations typical of Friedel-Crafts
alkylations, such as polysubstitution and rearrangement, making it less suitable for
synthesizing specifically substituted diphenylmethanes.[9][10]

Caption: Key cross-coupling strategies for 4-Benzylbiphenyl synthesis.

Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes an efficient palladium-catalyzed synthesis of diarylmethanes, adaptable
for 4-Benzylbiphenyl, using a benzyl ester as a coupling partner. The use of an ester avoids
the pre-conversion of a benzyl alcohol to a more reactive halide.[10][13]

Objective: To synthesize 4-Benzylbiphenyl via the coupling of 4-bromobenzyl acetate and
phenylboronic acid, followed by a second coupling. This exemplifies a successive coupling
strategy.[12][13]

Materials:

» 4-Bromobenzyl acetate

Phenylboronic acid

4-Biphenylboronic acid

Palladium(ll) chloride (PdCI2)

1,4-Bis(diphenylphosphino)butane (dppb)
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Potassium carbonate (K2COs)
Ethanol (EtOH)
Toluene

Standard glassware for inert atmosphere synthesis

Step-by-Step Procedure:

Catalyst Preparation & Initial Setup: In a round-bottom flask under an air atmosphere,
combine PdCIz (5 mol%) and dppb (5.5 mol%).

o Rationale: The combination of a palladium source and a phosphine ligand generates the
active Pd(0) catalyst in situ. Dppb is a bidentate ligand that stabilizes the palladium center
and facilitates the catalytic cycle.

Reagent Addition: To the flask, add 4-bromobenzyl acetate (1.0 equiv.), phenylboronic acid
(1.2 equiv.), and K2COs (2.0 equiv.).

o Rationale: Phenylboronic acid is the organoboron nucleophile. K2COs is the base required
to activate the boronic acid for transmetalation to the palladium center.

Solvent and Reflux: Add ethanol as the solvent and heat the mixture to reflux (approx. 80
°C). Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Rationale: Ethanol is an effective solvent for this transformation. Heating provides the
necessary activation energy for the reaction to proceed at a reasonable rate.

Intermediate Formation: This first coupling step forms 4-benzyl-1-bromobenzene. The
reaction selectively occurs at the benzyl acetate position over the C-Br bond.[9][10]

Second Coupling: After the first step is complete, add 4-biphenylboronic acid and fresh
catalyst/base to the reaction mixture to couple at the C-Br position, yielding 4-
Benzylbiphenyl.
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o Rationale: The differential reactivity (C-O > C-Br) allows for a selective, stepwise synthesis
on the same molecule.[9][10]

o Work-up and Purification: Upon completion, cool the reaction mixture, dilute with water, and
extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry
over anhydrous sodium sulfate, and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to obtain pure 4-Benzylbiphenyl.

Analytical Characterization

Robust analytical methods are crucial for confirming the identity, purity, and structure of
synthesized 4-Benzylbiphenyl.

Synthesized Crude Product

Purification
(Recrystallization / Chromatography)
Structurai/&A’urity AnaT?g’s‘

1H & 3C NMR Mass Spectrometry (MS) FTIR Spectroscopy HPLC
(Structural Confirmation) (Molecular Weight & Fragmentation) (Functional Groups) (Purity Assessment)

N\

Characterized 4-Benzylbiphenyl

Click to download full resolution via product page

Caption: General workflow for the purification and analysis of 4-Benzylbiphenyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the primary technique for unambiguous structure elucidation.
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e 'H NMR: The proton NMR spectrum provides distinct signals for the different types of
protons in the molecule.

o Aromatic Protons (Ar-H): A complex multiplet region between approximately 7.0-7.6 ppm is
expected, corresponding to the 14 protons of the three phenyl rings.[15][16]

o Methylene Protons (-CHz-): A characteristic singlet should appear around 4.0 ppm,
integrating to 2 protons, corresponding to the benzylic methylene bridge.[15]

e 13C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and
the single aliphatic methylene carbon, confirming the carbon skeleton.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight and investigate fragmentation patterns, which serve
as a molecular fingerprint.

o Technique: Typically analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) with
Electron lonization (EI).[17]

e Molecular lon (M*): A prominent molecular ion peak is expected at m/z = 244, corresponding
to the molecular weight of 4-Benzylbiphenyl (C1sH16).[2]

o Key Fragmentation: Under electron ionization, the molecule will fragment in a characteristic
manner.[17] Common fragmentation pathways include:

o Loss of a hydrogen atom to give a fragment at m/z = 243.
o Cleavage of the benzylic bond to produce a tropylium ion (C7H-*) at m/z = 91.

o Formation of the biphenyl cation (Ci2Ho*) at m/z = 153 or related fragments.[18]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the characteristic vibrational modes of the functional
groups present in the molecule.[19]
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o Aromatic C-H Stretch: Sharp peaks are expected above 3000 cm~1, typical for sp2 C-H
bonds in aromatic rings.[20]

e Aromatic C=C Stretch: A series of absorptions between 1450-1600 cm~1* corresponds to the
carbon-carbon double bond stretching within the aromatic rings.[20][21]

e C-H Bending (Out-of-Plane): Strong bands in the 690-900 cm~* region are indicative of the
substitution patterns on the aromatic rings.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for determining the purity of the final compound.

o Method: Reversed-phase HPLC using a C18 or a biphenyl stationary phase is highly
effective.[22][23] Biphenyl phases can offer unique selectivity (-1t interactions) for aromatic
compounds compared to standard C18 columns.[22]

o Mobile Phase: A typical mobile phase would consist of a mixture of acetonitrile or methanol
and water, often with a small amount of acid like formic acid.[23]

o Detection: UV detection at a wavelength such as 254 nm is suitable due to the strong
chromophore of the biphenyl system.[22][23]

Applications in Research and Drug Development

4-Benzylbiphenyl is primarily used as a research chemical and a building block in organic
synthesis. The diphenylmethane and biphenyl scaffolds are prevalent in many biologically
active compounds, making this molecule a valuable starting point for medicinal chemistry
programs.

o Synthetic Intermediate: It serves as a precursor for the synthesis of more complex
polyaromatic structures, ligands for metal catalysts, and functional materials.

o Scaffold for Drug Discovery: The core structure is found in various pharmacologically active
agents. Its derivatives are investigated for a range of therapeutic targets.

e Impurity Standard: It is listed as an impurity related to the synthesis of other active
pharmaceutical ingredients, such as Bifonazole (Bifonazole impurity 17), making it essential
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for quality control and analytical method development in the pharmaceutical industry.[2]

Safety and Handling

According to safety data sheets, 4-Benzylbiphenyl is not classified as acutely hazardous, but
standard laboratory precautions should be followed.[6]

Handling: Avoid contact with skin and eyes. Do not breathe dust. Ensure adequate
ventilation during handling.[6]

» Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.

» Fire Safety: The compound is combustible. Use water spray, carbon dioxide, dry chemical, or
chemical foam for extinguishing fires.[6][24] Thermal decomposition can produce irritating
vapors and carbon oxides.[6][24]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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